3'-Iodo-4'-methoxyacetophenone
Overview
Description
3'-Iodo-4'-methoxyacetophenone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as IMAP and has a molecular formula of C9H9IO2. It is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone.
Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis of Biphenylcarboxylic Acid: The compound 3'-Iodo-4'-methoxyacetophenone is used in the synthesis of complex organic compounds. For instance, it was utilized in a Friedel-Crafts reaction and Ullmann condensation to synthesize 2'-acetyl-5, 5',6-trimethoxy-2-biphenylcarboxylic acid (Kobayashi & Kuraishi, 1962).
- Structural and Spectroscopic Analysis: Studies have been conducted to analyze the structure and vibrational properties of related compounds like 2-hydroxy-4-methoxyacetophenone, providing insights into the effects of different substituents on the benzene ring (Arjunan et al., 2014).
- Adsorption Studies: The adsorption characteristics of compounds like 4-methoxyacetophenone on various materials have been investigated. These studies are crucial for understanding surface chemistry and catalysis (Ahmad et al., 1999).
Biocatalysis and Organic Synthesis
- Synthesis of Vinyl Iodides: The use of 3'-Iodo-4'-methoxyacetophenone in the synthesis of vinyl iodides, employing chromium derivatives and reaction with aldehydes, demonstrates its versatility in organic synthesis (Baker et al., 1988).
- Reaction with Manganese(III) Acetate: The interaction of 4′-methoxyacetophenone with manganese(III) acetate yields chlorinated products, offering insights into reaction mechanisms and pathways in organic chemistry (Kurosawa & Yamaguchi, 1981).
- Biocatalytic Reduction: The compound has been used in biocatalytic processes, such as the reduction of 4′-methoxyacetophenone to enantiomerically pure alcohols using microbial cells, indicating its potential in green chemistry (Lou et al., 2009).
Spectroscopy and Photoreactivity
- Photoreactivity Studies: The photoreactivity of compounds like 2'-methoxyacetophenone has been explored, demonstrating their potential as photosensitizers in studying triplet states in organic molecules (Liu et al., 2015).
Chemical Analysis and Assays
- Spectrophotometric Assays: Methoxyacetophenone derivatives are used in spectrophotometric assays for enzymes like catechol-O-methyltransferase, highlighting their role in biochemical analysis (Borchardt, 1974).
properties
IUPAC Name |
1-(3-iodo-4-methoxyphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9IO2/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDTWTLOLPFLZHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)OC)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40451850 |
Source
|
| Record name | 3'-Iodo-4'-methoxyacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40451850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Iodo-4'-methoxyacetophenone | |
CAS RN |
79324-77-9 |
Source
|
| Record name | 3'-Iodo-4'-methoxyacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40451850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3'-Iodo-4'-methoxyacetophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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